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Compound of Interest

Compound Name:

(R)-3-((tert-

butoxycarbonyl)amino)-2-

methylpropanoic acid

Cat. No.: B558089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of N-tert-butoxycarbonyl-(R)-3-aminobutanoic acid, a chiral non-proteinogenic β-

amino acid derivative of significant interest in medicinal chemistry and peptide research. This

document details its structural and physical characteristics, experimental protocols for their

determination, and its relevance in the field of drug development.

Core Physicochemical Properties
Boc-(R)-β-methylalanine, systematically named (R)-3-((tert-butoxycarbonyl)amino)butanoic

acid and also known as Boc-D-β-homoalanine, is a white to off-white powder.[1] Its

fundamental physicochemical properties are summarized in the tables below.
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Identifier Value

Systematic Name
(3R)-3-[(2-methylpropan-2-

yl)oxycarbonylamino]butanoic acid[1]

Common Names

Boc-(R)-β-methylalanine, (R)-3-((tert-

butoxycarbonyl)amino)butanoic acid, Boc-D-β-

homoalanine, (R)-N-BOC-3-AMINOBUTYRIC

ACID[1]

CAS Number 159991-23-8[1]

Molecular Formula C₉H₁₇NO₄[1]

Molecular Weight 203.24 g/mol [1]

Canonical SMILES C--INVALID-LINK--NC(=O)OC(C)(C)C[2]

InChI Key PYNDHEONPQYIAN-ZCFIWIBFSA-N[1]

Physical and Chemical Properties
Property Value

Appearance Off-white powder[1]

Melting Point 104-107 °C[1][3]

Boiling Point 339.5 ± 25.0 °C (Predicted)[1][3]

Density 1.101 ± 0.060 g/cm³ (Predicted)[1]

Solubility

Information on specific solubility values in

various solvents is not readily available. General

solubility is expected in polar organic solvents.

Optical Rotation

A specific value for optical rotation is not

consistently reported in the literature. It is

expected to be optically active due to the chiral

center.

Storage Store at 2-8 °C in a dry, sealed container[1][3]
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Synthesis of Boc-(R)-β-methylalanine
A common method for the synthesis of Boc-(R)-β-methylalanine involves the protection of the

amino group of (R)-3-aminobutanoic acid using di-tert-butyl dicarbonate (Boc anhydride) under

basic conditions.

A general synthetic scheme is as follows: (R)-3-aminobutanoic acid is suspended in a mixture

of dioxane and water. Triethylamine is added to create a basic solution, which is then cooled.

Boc anhydride is added, and the reaction proceeds at room temperature. Following the

reaction, the product is isolated through a series of extraction and acidification steps, yielding

(R)-3-((tert-butoxycarbonyl)amino)butyric acid as a solid.[4]
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Reactants

Reaction Conditions Work-up Product

(R)-3-aminobutanoic acid

Stirring at 0°C to Room Temperature

Di-tert-butyl dicarbonate (Boc)₂O

Triethylamine (TEA)

Dioxane/Water

Partition between Water and Ethyl AcetateReaction Mixture Acidification with KHSO₄ Extraction with Ethyl Acetate Drying and Concentration Boc-(R)-β-methylalaninePurified Solid
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Sample Preparation:
Dry and grind the sample.

Load a small amount of the sample
into a capillary tube (2-3 mm height).

Place the capillary tube in a
melting point apparatus.

Heat rapidly to determine an
approximate melting point.

Heat slowly (1-2 °C/min) when
nearing the approximate melting point.

Cool the apparatus.

Prepare a new sample.

Record the temperature range from the
onset of melting to complete liquefaction.

Repeat for accuracy.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place a small, measured amount
of the compound (e.g., 25 mg) into a test tube.

Add a small volume of the chosen
solvent (e.g., 0.75 mL) in portions.

Repeat the process with a range of solvents
(e.g., water, ethanol, dichloromethane, ethyl acetate).

Start with new sample

Vigorously shake or vortex the
tube after each addition.

Observe for dissolution (a clear solution
with no visible particles).

If soluble, proceed to the next solvent or test.
If insoluble, the compound is noted as such for that solvent.

For each solvent
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Prepare a solution of the compound of a
known concentration (c) in a suitable solvent.

Fill the polarimeter sample tube (of known
path length, l) with the prepared solution.

Calibrate the polarimeter with a blank
(the pure solvent).

Measure the observed rotation (α) at a
specific temperature (T) and wavelength (λ).

Calculate the specific rotation using the formula:
[α]ᵀλ = α / (l * c)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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